3-(2-(3-(4-Chlorophenyl)ureido)thiazol-4-yl)propanoic acid

• IUPAC Name: 3-[2-[(4-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]propanoic acid
• InChI: InChI=1S/C13H12ClN3O3S/c14-8-1-3-9(4-2-8)15-12(20)17-13-16-10(7-21-13)5-6-11(18)19/h1-4,7H,5-6H2,(H,18,19)(H2,15,16,17,20)
• InChI Key: BJDFRIKWZIMIIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=NC(=CS2)CCC(=O)O)Cl
• Molecular Formula: C13H12ClN3O3S
• Molecular Weight: 325.77 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazole ring, a urea group, and a propanoic acid group. The thiazole ring is an aromatic heterocyclic moiety.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

Thiazole derivatives, including our compound of interest, have been explored for their potential in medicinal chemistry due to their broad spectrum of biological activities. . .

Agriculture

In the agricultural sector, thiazole derivatives are utilized for their antimicrobial properties. . These compounds help protect crops from microbial infections and pests, thereby improving yield and crop health.

Biotechnology

The biotechnological applications of thiazole derivatives are linked to their biological activities. . Additionally, their role in the synthesis of neurotransmitters and metabolic processes makes them valuable in neurobiology and metabolic engineering.

Material Science

Thiazole derivatives are important in material science due to their chemical properties. . Their structural versatility allows for the creation of materials with specific desired properties.

Environmental Science

In environmental science, the applications of thiazole derivatives are emerging. They can be used in the development of environmentally friendly pesticides and herbicides. .

Analytical Chemistry

Thiazole derivatives are also significant in analytical chemistry. . These compounds can be part of assays and diagnostic tools that detect, quantify, or study biological substances.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . Thiazole derivatives, another structural component of the compound, have also been associated with a wide range of biological activities .

Mode of Action

Similar compounds, such as indole derivatives, have been reported to interact with their targets in various ways, leading to a range of biological activities . Thiazole derivatives have also been associated with a variety of biological activities .

Biochemical Pathways

Compounds with similar structures, such as indole and thiazole derivatives, have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Similar compounds, such as indole and thiazole derivatives, have been associated with a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .